Cas no 19777-82-3 (3-hydroxy-2,6-dimethoxy-17-methyl-5,6,8,14-tetradehydromorphinan-7-one)

• Product Name: 3-hydroxy-2,6-dimethoxy-17-methyl-5,6,8,14-tetradehydromorphinan-7-one
• CAS No: 19777-82-3
• Molecular Formula: C₁₉H₂₁NO₄
• Molecular Weight: 327.37434
• CID: 1389924
• PubChem ID: 5491380

3-hydroxy-2,6-dimethoxy-17-methyl-5,6,8,14-tetradehydromorphinan-7-one Properties

Names and Identifiers

• 3-hydroxy-2,6-dimethoxy-17-methyl-5,6,8,14-tetradehydromorphinan-7-one
• 5,6,8,14-Tetradehydro-3-hydroxy-2,6-dimethoxy-17-methylmorphinan-7-one
• Flavinantine
• (1R,9R)-4-hydroxy-5,13-dimethoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2,4,6,10,13-pentaen-12-one
• AKOS040763413
• Flavinantin
• CHEMBL463084
• (-)-Flavinantine
• 19777-82-3
• DTXSID70941552
• (+)-Flavinantine

• InChIKey： GSNZKNRMDZYEAI-AUUYWEPGSA-N
• Inchi： InChI=1S/C19H21NO4/c1-20-5-4-19-10-18(24-3)16(22)9-13(19)14(20)6-11-7-17(23-2)15(21)8-12(11)19/h7-10,14,21H,4-6H2,1-3H3/t14-,19-/m1/s1
• SMILES： CN1CCC23C=C(C(=O)C=C2C1CC4=CC(=C(C=C34)O)OC)OC

Computed Properties

• Exact Mass: 327.14713
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 327.14705815g/mol
• Heavy Atom Count: 24
• Complexity: 613
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives